Cas no 131748-49-7 (Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-methyl-N'-nitro-)

• Product Name: Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-methyl-N'-nitro-
• CAS No: 131748-49-7
• MF: C₈H₁₀ClN₅O₂
• MW: 243.650299549103
• CID: 1229076
• Update Time: 2024-08-04

Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-methyl-N'-nitro- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N-methyl-N'-nitro-

• Inchi： 1S/C8H10ClN5O2/c1-13(8(10)12-14(15)16)5-6-2-3-7(9)11-4-6/h2-4H,5H2,1H3,(H2,10,12)
• InChI Key： JKAKRCUQKSQKLJ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)N=C1)(C)C(=N)N[N+]([O-])=O

Computed Properties

• Exact Mass: 243.0525

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 387.3±52.0 °C(Predicted)
• PSA: 92.45
• pka: 3.79±0.50(Predicted)